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Compound of Interest

Compound Name: Dimethyl 2-bromoterephthalate

Cat. No.: B101079

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Dimethyl 2-
bromoterephthalate (CAS No. 18643-86-2), a halogenated aromatic ester commonly used as
an intermediate in organic synthesis. Due to the limited availability of specific toxicological data
for this compound, this guide also includes information on the closely related compound,
Dimethyl Terephthalate, for comparative purposes, alongside established protocols for handling
halogenated aromatic compounds.

Section 1: Chemical and Physical Properties

Dimethyl 2-bromoterephthalate is a white to yellow crystalline powder.[1] Key
physicochemical properties are summarized in the table below.
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Property Value Source
CAS Number 18643-86-2 [LI2]031[41[5]116]
Molecular Formula C10H9Bro4 [1]
Molecular Weight 273.08 g/mol [31[6]
White to yellow crystalline
Appearance [1]
powder
Melting Point 52 °C [1]

Boiling Point (Predicted)

323.7+22.0°C

Density (Predicted)

1.505 + 0.06 g/cm?

Flash Point (Predicted)

130.4 °C

Vapor Pressure (Predicted)

0.0301 mmHg at 25°C

Solubility

Soluble in Methanol

[1]

Section 2: Hazard Identification and Toxicological

Data

Dimethyl 2-bromoterephthalate is classified as an irritant.[3] The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals identifies it as a substance that

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

Hazard Statement Code Classification
Causes skin irritation H315 Skin Irritation, Category 2
Causes serious eye irritation H319 Eye Irritation, Category 2A

] S Specific Target Organ Toxicity
May cause respiratory irritation  H335 )

(Single Exposure), Category 3
Toxicological Data:
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Specific experimental toxicological data, such as LD50 (median lethal dose) and aquatic
toxicity values, for Dimethyl 2-bromoterephthalate are not readily available in published
literature. In such cases, computational methods like Quantitative Structure-Activity
Relationship (QSAR) models can be employed to predict potential toxicity.[7][8][9][10][11]

For reference, the toxicological data for the non-brominated analogue, Dimethyl Terephthalate
(CAS No. 120-61-6), is provided below. It is crucial to note that the presence of the bromine
atom in Dimethyl 2-bromoterephthalate may alter its toxicological profile.

Test Species Route Value
LD50 Rat Oral >3200 mg/kg
LD50 Guinea pig Dermal >5000 mg/kg

Section 3: Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict safety protocols is essential when handling Dimethyl 2-
bromoterephthalate. A general workflow for safe handling is outlined below.

Preparation Handling Cleanup & Disposal
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Safe Handling Workflow for Dimethyl 2-bromoterephthalate.

Personal Protective Equipment (PPE):
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Protection Type

Specification

Eye and Face Protection

Chemical safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber), a
chemically resistant apron or lab coat, and

closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or a chemical fume
hood. If ventilation is inadequate, a NIOSH-
approved respirator with an organic vapor

cartridge is recommended.

Storage

Store Dimethyl 2-bromoterephthalate in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[12]

Keep containers tightly closed.

Disposal

Dispose of Dimethyl 2-bromoterephthalate and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[13] Halogenated organic waste

should be collected in a designated, properly labeled container and should not be mixed with

non-halogenated waste.[13]

Emergency Procedures

In the event of exposure or a spill, follow the procedures outlined below.
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Immediate Actions
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Skin Contact Ingestion:
Wash with soap and water for 15 min. Seek immediate medical attention.

\ Spill Cleanup (for trained personnel only)
M
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Emergency Response Workflow for Dimethyl 2-bromoterephthalate.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.[2]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[2]

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b101079?utm_src=pdf-body-img
https://www.benchchem.com/product/b101079?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Section 4: Application in Synthesis

Dimethyl 2-bromoterephthalate is a valuable intermediate in the synthesis of various organic
compounds, including polymers. For instance, it can be used as a monomer in the synthesis of
poly(p-phenylene terephthalates) with specific properties imparted by the bromine atom. The
general workflow for such a polymerization is depicted below.

Monomer Preparation

Substituted Hydroquinone Polymerization Polymer Processing

% Polycondensation Reaction o Characterization ]

[—> (e.g., with catalyst and heat) | Polymer Isolation and Purification (e.g., NMR, GPC, DSC) =

Further Processing for Applications

Dimethyl 2-bromoterephthalate

Click to download full resolution via product page

General Workflow for the Synthesis of Poly(p-phenylene terephthalates).

This technical guide is intended to provide essential safety information for handling Dimethyl
2-bromoterephthalate in a research and development setting. It is not exhaustive and should
be supplemented with a thorough review of the complete Safety Data Sheet (SDS) and
institutional safety protocols. Always prioritize safety and handle all chemicals with appropriate
caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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